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Compound of Interest

Compound Name: WF11899A;WF 11899A
Cat. No.: B1214035
Get Quote

Executive Summary & Compound Identity

WF11899A, also widely documented as FR901379, is a naturally occurring sulfated lipopeptide
antibiotic belonging to the echinocandin class.[2] Produced by the fungus Coleophoma empetri
(Strain F-11899), it serves as the critical biosynthetic precursor to the semi-synthetic antifungal
drug Micafungin.

Unlike the majority of natural echinocandins (e.g., Echinocandin B, Pneumocandin BO) which
exhibit poor aqueous solubility, WF11899A is distinguished by a unique sulfate ester moiety on
the homotyrosine residue. This structural feature functions as an intrinsic "solubility switch,"
rendering the compound highly water-soluble—a property that radically simplifies downstream
processing and chemical modification compared to its hydrophobic congeners.

Physicochemical Core
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Property Specification

CAS Number 144371-88-0

Chemical Formula Cs1Hs2N8021S

Molecular Weight 1175.34 Da

Class Acidic Echinocandin Lipopeptide

Homotyrosine sulfate ester (provides anionic
Key Structural Feature
character)

pKa ~2.0 (Sulfonic acid), ~9-10 (Phenolic OH)

Water Solubility Profile[1]
Mechanism of Solubility

WF11899A acts as an anionic surfactant. Its structure is amphiphilic, featuring a hydrophobic
palmitoyl (C16) lipid tail and a hydrophilic cyclic hexapeptide core decorated with a highly polar
sulfate group.[1]

e The Sulfate Effect: The sulfate group (

) creates a strong negative charge at physiological pH, preventing the aggregation typical of
neutral lipopeptides.[1]

 Solubility Threshold: While Echinocandin B is virtually insoluble in water (<0.1 mg/mL),
WF11899A exhibits solubility exceeding 50 mg/mL in aqueous media.[1]

Solvent Compatibility Table
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Solvent System Solubility Status Application Notes

Ideal for extraction and

Water (pH 7.0) High (>50 mg/mL) _ _

enzymatic reactions.[1]

Used for initial extraction from
Methanol Soluble )

mycelia.

Standard for stock solutions in
DMSO Soluble ) ]

biological assays.

Differentiates from non-
Chloroform Insoluble _ N

sulfated impurities.

Protonation of
Acidic Water (pH < 2) Reduced sulfate/hydrolysis risk reduces

solubility.[1]

Stability & Degradation Pathways[1][3][4]

The stability of WF11899A is governed by two competing degradation mechanisms:
Desulfation and Ring Opening. Understanding these pathways is critical for process control
during purification and storage.

A. Desulfation (Solubility Loss)

The sulfate ester bond is susceptible to hydrolysis, particularly under acidic conditions or in the
presence of sulfatases.

e Impact: Loss of the sulfate group yields the desulfated analog (structurally similar to
Pneumocandin AO), which precipitates out of aqueous solution due to the loss of the
solubilizing charge.

e Prevention: Maintain pH > 5.0 and avoid high temperatures during agueous processing.

B. Hemiaminal Ring Opening (Activity Loss)

Like all echinocandins, WF11899A contains a hemiaminal ether linkage at the ornithine residue
(C5 position).[1] This is the "Achilles' heel" of the echinocandin scaffold.
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* Mechanism: Under acidic stress, the hemiaminal ring opens to form a linear peptide-
aldehyde species.[3]

+ Impact: Complete loss of antifungal activity (glucan synthase inhibition).[1]

» Prevention: Use of phosphate buffers can stabilize the cyclic core.

Visualizing the Degradation Network

The following diagram illustrates the stability logic and degradation nodes for WF11899A.
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Caption: Degradation and conversion pathways of WF11899A. Red arrows indicate instability

risks; green arrows indicate manufacturing utility.[1]

Analytical Protocols

To accurately assess the solubility and stability, specific HPLC protocols must be used that can
resolve the parent compound from its desulfated and linear degradants.

Protocol A: Stability-Indicating HPLC Method

This method separates WF11899A from its biosynthetic congeners (WF11899B/C) and
degradation products.[1]
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e Column: LiChrospher 100 RP-18 (5 um, 250 x 4 mm) or equivalent C18 column.[1]
» Mobile Phase:
o Solvent A: 0.5%

(Ammonium Dihydrogen Phosphate) in Water.[1]

o Solvent B: Acetonitrile (

).[1]

o |socratic Mix: 55% Solvent A/ 45% Solvent B.[4]
e Flow Rate: 1.0 mL/min.[5][6]
o Detection: UV at 210 nm (Peptide bond absorption).[1]
o Temperature: 25°C - 30°C.[1]

e Retention Order: WF11899A (most polar/sulfated) elutes before WF11899B and WF11899C.
[1]

Protocol B: Forced Degradation Stress Test

Use this workflow to validate the stability window of your specific lot.
e Preparation: Dissolve WF11899A at 1 mg/mL in water.
e Acid Stress: Add 0.1 N HCI (to pH ~2).[1] Incubate at 25°C for 2 hours.

o Expected Result: Appearance of linear peptide peak (later eluting) and potential
precipitation (desulfation).[1]

e Thermal Stress: Incubate neutral solution at 60°C for 4 hours.

o Expected Result: Gradual increase in desulfated analog (precipitate may form).[1]
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e Analysis: Quench samples with equal volume Methanol (to redissolve any precipitate) and
inject into HPLC.

Handling & Storage Recommendations

Based on the physicochemical profile, the following handling procedures are mandatory to
maintain integrity:

Lyophilization: Store WF11899A as a lyophilized powder. In solution, the sulfate ester is
prone to slow hydrolysis over weeks.

o Temperature: Long-term storage at -20°C.

o Reconstitution: Use neutral buffers (pH 6.0—7.0). Phosphate buffers are preferred over
unbuffered water for storage >24 hours to prevent pH drift that could trigger ring opening.

e Avoid Calcium: High concentrations of
can cause precipitation of the sulfated peptide (similar to soap scum formation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

